5-[(2,5-dimethylphenoxy)methyl]-1-ethyl-1H-pyrazol-3-amine

• IUPAC Name: 5-[(2,5-dimethylphenoxy)methyl]-1-ethylpyrazol-3-amine
• InChI: InChI=1S/C14H19N3O/c1-4-17-12(8-14(15)16-17)9-18-13-7-10(2)5-6-11(13)3/h5-8H,4,9H2,1-3H3,(H2,15,16)
• InChI Key: CYCHTKOIJUTVHO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)N)COC2=C(C=CC(=C2)C)C
• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol

Description

5-[(2,5-dimethylphenoxy)methyl]-1-ethyl-1H-pyrazol-3-amine, also known as DMEMPA, is a chemical compound that has been widely used in scientific research. It belongs to the class of pyrazolamines and has been found to have potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-[(2,5-dimethylphenoxy)methyl]-1-ethyl-1H-pyrazol-3-amine is not fully understood. However, it has been suggested that this compound may act by inhibiting specific enzymes or signaling pathways that are involved in cancer cell growth or neuronal function.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In neuronal cells, this compound has been found to have neuroprotective effects and improve cognitive function. This compound has also been shown to have anti-inflammatory effects and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

5-[(2,5-dimethylphenoxy)methyl]-1-ethyl-1H-pyrazol-3-amine has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been found to have low toxicity and high selectivity for specific targets. However, this compound also has some limitations. It has poor water solubility, which can make it difficult to use in certain experiments. It also has a limited range of targets, which may limit its use in some research areas.

Future Directions

There are several future directions for research on 5-[(2,5-dimethylphenoxy)methyl]-1-ethyl-1H-pyrazol-3-amine. One area of research could be the development of new this compound derivatives with improved properties, such as increased solubility or selectivity. Another area of research could be the investigation of this compound's potential applications in other areas, such as infectious diseases or metabolic disorders. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential targets in cancer cells and neuronal cells.

Synthesis Methods

5-[(2,5-dimethylphenoxy)methyl]-1-ethyl-1H-pyrazol-3-amine can be synthesized through a multi-step process that involves the reaction of 2,5-dimethylphenol with epichlorohydrin to form 2,5-dimethylphenylglycidyl ether. This intermediate is then reacted with hydrazine hydrate to form 5-(2,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid hydrazide. Finally, the hydrazide is treated with ethyl iodide to yield this compound.

Scientific Research Applications

5-[(2,5-dimethylphenoxy)methyl]-1-ethyl-1H-pyrazol-3-amine has been used in various scientific research studies, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been found to inhibit the growth of cancer cells and induce apoptosis. In neuroscience, this compound has been shown to have neuroprotective effects and improve cognitive function. In drug discovery, this compound has been used as a lead compound for the development of new drugs.